1-(6-ethoxybenzo[d]thiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(6-ethoxybenzo[d]thiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one” is a derivative of benzothiazole . It has been synthesized and evaluated for its biological activities .
Synthesis Analysis
The synthesis of benzothiazole derivatives starts from simple commercially available building blocks . The labile N-H bond in N-monoalkylated BT-sulfonamides further allowed the development of a simple weak base-promoted N-alkylation method and a stereoselective microwave-promoted Fukuyama-Mitsunobu reaction .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as H NMR, 13 C NMR, MS, and elemental analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include S oxidation/S-N coupling approach, a S-N coupling/S-oxidation sequence, or via a S-oxidation/S-F bond formation/SuFEx approach .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques such as H NMR, 13 C NMR, MS, and elemental analysis .Scientific Research Applications
Heterocyclic Compound Synthesis
Research into the synthesis of heterocyclic compounds, such as thiazoles, thiophenes, and pyrroles, is significant due to their broad range of biological and pharmaceutical activities. For instance, Abdelhamid, Ismail, and Abdel-Aziem (2008) detailed the synthesis of 1,3,4-thiadiazolines and 5-arylazothiazoles, highlighting methods to create these compounds for further biological evaluation. Similarly, the work by Shestopalov and Naumov (2003) on the synthesis of 2-amino-4-aryl-1,3-dicyano-7-methoxydibenzo[b,d]furans and 2-amino-4-aryl-3-cyano-4H-benzothieno[3,2-b]pyrans showcases the versatility of these heterocyclic frameworks in creating compounds with potential bioactive properties.
Biological Activities and Applications
The exploration of biological activities is another crucial area of research. Wardkhan, Youssef, Hamed, and Ouf (2008) studied the antimicrobial activities of thiazoles and their fused derivatives, demonstrating the potential of these compounds in developing new antimicrobial agents. Moreover, the study by Abu-Yamin, Abduh, Saghir, and Al-Gabri (2022) on the synthesis and biological activities of new Schiff base compounds and their lanthanide complexes underscores the potential for creating compounds with antimicrobial, antifungal, antioxidant, and antitumor properties.
Pharmaceutical Applications
The development of novel pharmaceutical agents often leverages the unique properties of heterocyclic compounds. Romagnoli et al. (2015) explored the anticancer and antiangiogenic activities of 3-arylaminobenzofuran derivatives, highlighting the synthesis and evaluation of these compounds for targeting cancer. This research underscores the ongoing efforts to harness the potential of heterocyclic compounds in developing new therapeutic agents.
For further exploration of these topics, the following references are recommended:
Future Directions
Properties
IUPAC Name |
1-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2-phenyl-2H-pyrrol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O5S/c1-2-30-15-10-11-16-18(13-15)32-24(25-16)26-20(14-7-4-3-5-8-14)19(22(28)23(26)29)21(27)17-9-6-12-31-17/h3-13,20,28H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWIUMPRZTZTLAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.